Cas no 1261905-94-5 (2-Amino-5-[4-(hydroxymethyl)phenyl]pyridine-4-carboxylic acid)

• Product Name: 2-Amino-5-[4-(hydroxymethyl)phenyl]pyridine-4-carboxylic acid
• CAS No: 1261905-94-5
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 2762578
• PubChem ID: 53222763
• Update Time: 2025-04-21

2-Amino-5-[4-(hydroxymethyl)phenyl]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-5-(4-HYDROXYMETHYLPHENYL)ISONICOTINIC ACID
• MFCD18316941
• 2-Amino-5-(4-hydroxymethylphenyl)isonicotinic acid, 95%
• 1261905-94-5
• 2-Amino-5-(4-(hydroxymethyl)phenyl)isonicotinic acid
• DTXSID80687116
• 2-Amino-5-[4-(hydroxymethyl)phenyl]pyridine-4-carboxylic acid

• Inchi： 1S/C13H12N2O3/c14-12-5-10(13(17)18)11(6-15-12)9-3-1-8(7-16)2-4-9/h1-6,16H,7H2,(H2,14,15)(H,17,18)
• InChI Key： VKJMHSBOYYGLRT-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)C1C=NC(=CC=1C(=O)O)N

Computed Properties

• Exact Mass: 244.085
• Monoisotopic Mass: 244.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.4A^2
• XLogP3: 0.8